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Compound of Interest

Compound Name: trideuterio(113C)methanol

Cat. No.: B15088662

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the material safety data for
trideuterio(113C)methanol (CAS No. 1205537-83-7). The safety information presented is
based on data for the closely related compound, Methanol-d3 (CAS No. 1849-29-2), as the
single neutron difference in the carbon-13 isotope is not expected to significantly alter its
chemical or toxicological properties. This document is intended to equip laboratory personnel
with the necessary information for the safe handling, storage, and disposal of this compound.

Hazard Identification and Classification

Trideuterio(113C)methanol is classified as a hazardous substance. It is a highly flammable
liquid and vapor, and is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4] It can

also cause damage to organs, particularly the optic nerve and the central nervous system
(CNS).[2][4][5][6]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor.[1][2][3][7][8]
. H301: Toxic if swallowed.[1][3]
Acute Toxicity, Oral 3
[718]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.[1][3][71[8]
o ) H331: Toxic if inhaled.[1][3][7]
Acute Toxicity, Inhalation 3 8]
Specific Target Organ Toxicity 1 H370: Causes damage to
(Single Exposure) organs.[1][2][3][7][8]

GHS Label Elements:

» Signal Word: Danger[1][2][4][5][9]

e Hazard Pictograms:
o GHSO02: Flame[1][7][9]
o GHSO06: Skull and Crossbones[1][7][9]
o GHSO08: Health Hazard[1]

The following diagram illustrates the GHS hazard classification for trideuterio(113C)methanol.
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GHS Hazard Classification

— Acute Toxicity
Flammable Liquid :
(Oral, Dermal, Inhalation)
Category 2

Signal Word
Specific Target Organ Toxicity

(Single Exposure)

Category 3 Category 1

Hazard Pictograms
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GHS Hazard Communication for Trideuterio(113C)methanol.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of methanol, which
are expected to be very similar to those of trideuterio(113C)methanol.
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Property

Value

Molecular Formula

CH3O0H

Molecular Weight 32.04 g/mol [3][10][11][12][13]
Appearance Colorless liquid[5][12][14][15]

Odor Alcohol-like[5][14]

Melting Point -98 °C / -144.4 °F[5]

Boiling Point 64.7 °C/ 148.5 °F @ 760 mmHg[5]
Flash Point 9.7 °C / 49.5 °F[5]

Vapor Pressure

128 hPa @ 20 °C[5]

Vapor Density

1.11[5]

Specific Gravity

0.791[5]

Solubility in Water

Miscible[5][12][14]

Autoignition Temperature

455 °C[16]

Lower Explosion Limit

6.0 vol %[5][13]

Upper Explosion Limit

31.00 vol %][5]

Toxicology and Health Effects

Methanol is toxic and can be absorbed through ingestion, inhalation, and skin contact.[17] The

toxicity of methanol is primarily due to its metabolic products, formaldehyde and formic acid,

which can cause metabolic acidosis and cellular damage.[18]

Acute Effects:

 Inhalation: May cause irritation of the respiratory tract. High vapor concentrations can lead to

headache, drowsiness, nausea, vomiting, blurred vision, blindness, coma, and even death.

[10]
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 Ingestion: Poisonous and can be fatal if swallowed.[5][10] Even small amounts can cause
blindness.[10][19] Symptoms may include stomach ache, nausea, and vomiting.[10]

o Skin Contact: Causes skin irritation.[10] Prolonged or repeated contact can lead to redness,
itching, and dryness.[10] Skin absorption can occur, leading to systemic effects similar to
ingestion.[10]

o Eye Contact: Causes irritation.[10]

Chronic Effects: Prolonged exposure may lead to damage to the eyesight and central nervous
system disorders.[10] It may also have adverse reproductive effects.[10]

Toxicity Data (Methanol):

Test Species Route Value

LD50 Rat Oral 6200 mg/kg|3]
LD50 Rabbit Dermal 17100 mL/kg[16]
LC50 Rat Inhalation 64,000 ppm/4 hr[14]
LC50 Rat Inhalation (gas) 85.26 mg/L (4 h)[16]

The following diagram illustrates the metabolic pathway of methanol and the resulting toxicity.

[ } Alcohol Dehydrogenase=( Formaldehyde \ Aldehyde Dehydrogenase={ ] Causes @

Click to download full resolution via product page

Metabolic pathway leading to methanol toxicity.

Handling and Storage Protocols

Safe Handling Procedures:

e Use only in well-ventilated areas or under a chemical fume hood.[5]
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o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][5][7][8] No
smoking.[1][2][3][51[7][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[4][5][7][8]

[9]
e Use non-sparking tools.[3][4][5][7][8][9]
e Avoid contact with skin, eyes, and clothing.[3][5]

e Do not breathe vapors or mist.[3][5]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in work areas.[3][5][7]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2][4][5][7][9]

Store in a flammable liquids storage cabinet.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

The following diagram outlines the recommended workflow for handling
trideuterio(113C)methanol in a laboratory setting.
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Recommended workflow for handling trideuterio(113C)methanol.
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First Aid Measures

General Advice: Immediate medical attention is required.[2][3] Show the safety data sheet to
the doctor in attendance.[3]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician immediately.[1][8]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Call a physician immediately.[1][8]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Immediate medical attention is required.[2]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[5]

Fire-Fighting Measures

Extinguishing Media:
» Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (COZ2).[3]
e Unsuitable: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards:

Highly flammable liquid and vapor.[2][3]

Vapors are heavier than air and may travel to a source of ignition and flash back.[9][14][20]

Containers may explode when heated.[5]

Hazardous combustion products include carbon monoxide and carbon dioxide.[7][9]

Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[7][9] Use water spray to cool unopened containers.
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Accidental Release Measures

Personal Precautions:

Evacuate personnel to safe areas.[21]

Remove all sources of ignition.[5][21]

Ensure adequate ventilation.[21]

Wear personal protective equipment.[1][9][21]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors.[1][3][21]
Environmental Precautions:

e Prevent further leakage or spillage if safe to do so.[21]

e Do not let the product enter drains.[1][7][8][9][21]

Methods for Cleaning Up:

e Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[1][5][9]

o Keep in suitable, closed containers for disposal.[5]

» Use non-sparking tools and explosion-proof equipment.[3][5]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste should be handled by a licensed waste disposal company. Do not dispose
of it with household waste or into the sewer system.

This technical guide provides a summary of the key safety information for
trideuterio(113C)methanol. It is essential for all personnel handling this substance to be
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thoroughly familiar with this information and to follow all recommended safety procedures.
Always refer to the complete Safety Data Sheet (SDS) for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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